- Method for synthesizing pseudoproline dipeptide, China, , ,
Cas no 957780-59-5 (Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH)
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-Asn(Trt)-Thr(Psi(Me,Me)pro)-OH
- Fmoc-Asn(Trt)-Thr(Psi(Me00Me)pro)-OH
- FMOC-ASN(TRT)-THR(PSI-ME,MEPRO)-OH
- Fmoc-Asn(Trt)-Thr[Psi(Me,Me)Pro]-OH
- Fmoc-Asn(Trt)-Thr(Psime,Mepro)-OH
- Fmoc-Asn(Trt)-Thr{psi(Me,Me)pro}-OH
- Fmoc-Asn(Trt)-Thr[Psi(Me, Me)Pro]-OH
- C45H43N3O7
- 6788AH
- (4S,5R)-3-((S,Z)-2-(((E)-((9H-fluoren-9-yl)methoxy)(hydroxy)methylene)amino)-4-hydroxy-4-(tritylimino)butanoyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid
- (5R)-3-[(2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-1,4-dioxo-4-[(triphenylmethyl)amino]butyl]-2,2,5-trimethyl-4-oxazolidinecarboxylic acid (ACI)
- Fmoc-L-Asn(Trt)-L-Thr(Psi(Me,Me)pro)-OH
- 957780-59-5
- HY-P2397
- MFCD08064322
- CS-0133737
- (5R)-3-[(2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-1,4-dioxo-4-[(triphenylmethyl)amino]butyl]-2,2,5-trimethyl-4-oxazolidinecarboxylic acid
- (4S,5R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(triphenylmethyl)carbamoyl]propanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
- DA-63508
- DTXSID301100731
- AS-83676
- Fmoc-Asn(Trt)-Thr(psi Me,Mepro)-OH
- AKOS025289510
- (4S,5R)-3-(N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-trityl-L-asparaginyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid
- (4S,5R)-3-[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-(tritylamino)butanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
- Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH
-
- MDL: MFCD08064322
- Inchi: 1S/C45H43N3O7/c1-29-40(42(51)52)48(44(2,3)55-29)41(50)38(46-43(53)54-28-37-35-25-15-13-23-33(35)34-24-14-16-26-36(34)37)27-39(49)47-45(30-17-7-4-8-18-30,31-19-9-5-10-20-31)32-21-11-6-12-22-32/h4-26,29,37-38,40H,27-28H2,1-3H3,(H,46,53)(H,47,49)(H,51,52)/t29-,38+,40+/m1/s1
- InChI Key: ANJHPIXXMBAZHL-CRSWUFPKSA-N
- SMILES: O1[C@H](C)[C@@H](C(=O)O)N(C([C@H](CC(NC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1(C)C
Computed Properties
- Exact Mass: 737.31010072g/mol
- Monoisotopic Mass: 737.31010072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 55
- Rotatable Bond Count: 12
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134
- XLogP3: 6.9
Experimental Properties
- Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.9E-6 g/L) (25 ºC),
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F255820-250mg |
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH |
957780-59-5 | 250mg |
$ 170.00 | 2022-06-05 | ||
| TRC | F255820-500mg |
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH |
957780-59-5 | 500mg |
$ 280.00 | 2022-06-05 | ||
| TRC | F255820-1000mg |
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH |
957780-59-5 | 1g |
$ 445.00 | 2022-06-05 | ||
| Apollo Scientific | OR36481-10g |
Fmoc-Asn(Trt)-Thr(Psi(Me,Me)pro)-OH |
957780-59-5 | 10g |
£355.00 | 2025-02-20 | ||
| Apollo Scientific | OR36481-25g |
Fmoc-Asn(Trt)-Thr(Psi(Me,Me)pro)-OH |
957780-59-5 | 25g |
£862.00 | 2023-03-07 | ||
| abcr | AB291589-25 g |
(4S,5R)-3-(N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-trityl-L-asparaginyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid |
957780-59-5 | 25 g |
€799.30 | 2023-07-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472246-250 mg |
Fmoc-Asn(Trt)-Thr(psi Me,Mepro)-OH, |
957780-59-5 | 250MG |
¥857.00 | 2023-07-11 | ||
| Apollo Scientific | OR36481-1g |
Fmoc-Asn(Trt)-Thr(Psi(Me,Me)pro)-OH |
957780-59-5 | 1g |
£85.00 | 2025-02-20 | ||
| Apollo Scientific | OR36481-5g |
Fmoc-Asn(Trt)-Thr(Psi(Me,Me)pro)-OH |
957780-59-5 | 5g |
£250.00 | 2025-02-20 | ||
| eNovation Chemicals LLC | Y1243610-500mg |
Fmoc-Asn(Trt)-Thr[Psi(Me,Me)Pro]-OH |
957780-59-5 | 95% | 500mg |
$195 | 2023-05-17 |
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Production Method
Production Method 1
1.2 Solvents: Tetrahydrofuran , Water ; 5 °C
Production Method 2
- Improved process for the preparation of high purity glucagon, World Intellectual Property Organization, , ,
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Raw materials
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Preparation Products
Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH
Professional Introduction to Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH and CAS No. 957780-59-5
The compound with the CAS number 957780-59-5 and the product name Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This peptidomimetic derivative is widely recognized for its utility in the development of novel therapeutic agents, particularly in the realm of protease inhibition and targeted drug delivery systems.
In recent years, the demand for high-purity, well-defined peptidomimetics has surged due to their potential in modulating biological pathways with high specificity. The structure of Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH incorporates several key features that enhance its pharmacological properties. The Fmoc (fluorenylmethyloxycarbonyl) group at the N-terminus serves as an protecting group, facilitating controlled peptide synthesis without interference from side reactions. The presence of the Trt (triethylamino) group on the asparagine residue improves solubility and stability, while the yMe (4-methylphenyl) and Mepro (methyl 2-(trifluoromethyl)phenyl) substituents on the threonine moiety contribute to enhanced binding affinity and metabolic stability.
Recent studies have highlighted the importance of peptidomimetics in overcoming limitations associated with traditional peptides, such as poor oral bioavailability and rapid degradation. The incorporation of non-natural amino acids like those found in Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH allows for fine-tuning of physicochemical properties, thereby improving drug-like characteristics. For instance, modifications at the threonine residue with yMe and Mepro substituents have been shown to enhance resistance to enzymatic degradation, making this compound a promising candidate for long-acting therapeutic applications.
The utility of this compound extends beyond mere structural diversity; it also plays a crucial role in drug discovery pipelines. Researchers have leveraged Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH as a building block for generating libraries of peptidomimetics that can be screened against various biological targets. This approach has been particularly effective in identifying inhibitors of proteases, which are key enzymes involved in numerous disease pathways, including cancer and inflammation. The ability to rapidly synthesize and modify such derivatives using solid-phase peptide synthesis (SPPS) has accelerated the pace of discovery in this area.
Moreover, advancements in computational chemistry have further enhanced the design and optimization of peptidomimetics like Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH. Molecular modeling techniques allow researchers to predict binding interactions and optimize substituents for improved efficacy. For example, simulations have demonstrated that the yMe and Mepro groups enhance binding affinity by stabilizing specific conformational states of the target protease. This synergy between experimental synthesis and computational design has led to more efficient development of lead compounds.
In clinical settings, derivatives of this compound have shown promise in preclinical trials for various therapeutic indications. By mimicking natural peptides while introducing structural modifications that improve pharmacokinetic profiles, these peptidomimetics offer a balanced approach to drug development. The robustness of Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH as a synthetic intermediate has also made it a valuable tool for academic researchers exploring new chemical space.
The future prospects for this compound are vast, with ongoing research focusing on expanding its applications in personalized medicine and targeted therapies. Innovations in synthetic methodologies continue to emerge, enabling more complex modifications and functionalizations. As our understanding of biological pathways grows, so does the need for sophisticated tools like Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH to modulate these pathways effectively.
In conclusion, the compound CAS no. 957780-59-5 and its product name Fmoc-Asn(Trt)-Thr(yMe,Mepro)-OH exemplify the intersection of synthetic chemistry and medicinal biology. Its unique structural features make it an indispensable tool for drug discovery, offering hope for novel treatments across multiple therapeutic areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.
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